Cas no 10463-37-3 (3,5-Dinitro-4-hydroxyphenylacetic Acid)

• Product Name: 3,5-Dinitro-4-hydroxyphenylacetic Acid
• CAS No: 10463-37-3
• MF: C₈H₆N₂O₇
• MW: 242.14244222641
• MDL: MFCD00016995
• CID: 86418
• PubChem ID: 98596
• Update Time: 2025-10-29

3,5-Dinitro-4-hydroxyphenylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3,5-dinitrophenylacetic acid
• 3,5-Dinitro-4-hydroxyphenylacetic acid
• 2-(4-hydroxy-3,5-dinitrophenyl)acetic acid
• 3,5-dinitro-4-hydroxyphenacetic acid
• 4-hydroxy-3,5-dinitrophenacetic acid
• 4-Hydroxy-3,5-dinitrobenzeneacetic acid
• AKOS015833405
• (4-hydroxy-3,5-dinitro-phenyl)-acetic acid
• 2-(4-hydroxy-3,5-dinitro-phenyl)acetic acid
• 10463-37-3
• UNII-R6N6M4KJ4N
• A801026
• (4-Hydroxy-3,5-dinitrophenyl)acetic acid
• DTXSID10146620
• SY262802
• Benzeneacetic acid, 4-hydroxy-3,5-dinitro-
• AC9708
• CS-0440179
• (4-Hydroxy-3,5-dinitrophenyl)acetic acid #
• 4-Hydroxy-3,5-dinitrophenacetyl
• SCHEMBL4036461
• NS00040654
• NSC151241
• Benzeneacetic acid,4-hydroxy-3,5-dinitro-
• FT-0618635
• MFCD00016995
• NSC 151241
• R6N6M4KJ4N
• CHEBI:194097
• NSC-151241
• 3,5-Dinitro-4-hydroxyphenyl-acetic acid
• DB-022108
• 3,5-Dinitro-4-hydroxyphenylacetic Acid

• MDL： MFCD00016995
• Inchi： 1S/C8H6N2O7/c11-7(12)3-4-1-5(9(14)15)8(13)6(2-4)10(16)17/h1-2,13H,3H2,(H,11,12)
• InChI Key： MLVYQQLUGFSXQH-UHFFFAOYSA-N
• SMILES： OC1=C(C=C(CC(=O)O)C=C1[N+](=O)[O-])[N+](=O)[O-]
• BRN： 2665595

Computed Properties

• Exact Mass: 242.01800
• Monoisotopic Mass: 242.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.2
• Topological Polar Surface Area: 149A^2

Experimental Properties

• Color/Form: Yellow solid.
• Density: 1.7±0.1 g/cm3
• Melting Point: 166-168°C
• Boiling Point: 417.3±40.0 °C at 760 mmHg
• Flash Point: 184.5±15.8 °C
• Refractive Index: 1.676
• PSA: 149.17000
• LogP: 1.88210
• Solubility: Insoluble in water.
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3,5-Dinitro-4-hydroxyphenylacetic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• HazardClass：IRRITANT
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Dinitrophenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols Dinitrophenols

Additional information on 3,5-Dinitro-4-hydroxyphenylacetic Acid

3,5-Dinitro-4-hydroxyphenylacetic Acid (CAS No. 10463-37-3): Properties, Applications, and Market Insights

3,5-Dinitro-4-hydroxyphenylacetic Acid (CAS No. 10463-37-3) is a specialized organic compound with a unique molecular structure that combines nitro and hydroxyl functional groups. This aromatic carboxylic acid derivative has gained significant attention in various research fields due to its distinct chemical properties and potential applications. The compound's systematic name reflects its structural features: a phenylacetic acid backbone substituted with two nitro groups at the 3 and 5 positions and a hydroxyl group at the 4 position.

The growing interest in nitroaromatic compounds like 3,5-Dinitro-4-hydroxyphenylacetic Acid stems from their versatile applications in organic synthesis and material science. Researchers frequently search for information about "synthesis of 3,5-Dinitro-4-hydroxyphenylacetic Acid" and "properties of nitro-substituted phenylacetic acids," indicating the compound's relevance in contemporary chemical research. Its molecular formula C₈H₆N₂O₇ and molecular weight of 242.14 g/mol make it an interesting subject for structure-activity relationship studies.

From a physicochemical perspective, 3,5-Dinitro-4-hydroxyphenylacetic Acid typically appears as a yellow crystalline powder with moderate solubility in polar organic solvents. The presence of multiple electron-withdrawing groups significantly influences its acidity and reactivity patterns. Many researchers investigate "pKa values of polynitrophenols" and "hydrogen bonding in nitroaromatics," topics directly related to understanding this compound's behavior in different environments.

In synthetic chemistry, 3,5-Dinitro-4-hydroxyphenylacetic Acid serves as a valuable building block for more complex molecular architectures. Its applications extend to the development of specialty chemicals and functional materials, particularly in areas requiring electron-deficient aromatic systems. Recent patent literature reveals growing interest in using such compounds for advanced material applications, answering common search queries like "nitroaromatics in material science" and "applications of dinitrophenyl derivatives."

The compound's stability and unique electronic properties make it suitable for various research applications. Analytical chemists often explore its use as a chromophoric probe or spectroscopic standard, addressing frequent searches about "UV-Vis characteristics of nitroaromatic compounds." The presence of multiple functional groups allows for diverse chemical modifications, making it a versatile intermediate in organic synthesis.

Market trends indicate increasing demand for specialized nitroaromatic intermediates like 3,5-Dinitro-4-hydroxyphenylacetic Acid, particularly in the pharmaceutical and agrochemical sectors. Industry professionals often search for "suppliers of dinitrophenylacetic acid derivatives" and "purity standards for research chemicals," reflecting the compound's commercial importance. Current production methods focus on efficient nitration processes while maintaining high yield and purity standards.

From an environmental perspective, researchers are investigating sustainable approaches to handle and utilize nitroaromatic compounds. This aligns with frequent searches about "green chemistry approaches to nitroaromatics" and "biodegradation of polynitrophenols." The scientific community continues to explore novel applications for 3,5-Dinitro-4-hydroxyphenylacetic Acid while addressing environmental considerations in its synthesis and use.

Quality control and analytical characterization are crucial aspects of working with 3,5-Dinitro-4-hydroxyphenylacetic Acid. Common analytical techniques include HPLC analysis, melting point determination, and spectroscopic verification, responding to frequent queries about "analytical methods for nitroaromatics." Proper storage conditions typically recommend protection from light and moisture to maintain stability.

The future research directions for 3,5-Dinitro-4-hydroxyphenylacetic Acid appear promising, with potential applications emerging in advanced material development and specialty chemical synthesis. Scientific literature continues to report novel derivatives and applications, addressing persistent searches about "recent advances in nitroaromatic chemistry." As research progresses, this compound may find new roles in cutting-edge technologies and innovative chemical processes.

For researchers and industry professionals working with 3,5-Dinitro-4-hydroxyphenylacetic Acid, understanding its structure-property relationships remains fundamental. The compound's unique combination of functional groups offers numerous possibilities for chemical modification and application development. Current market analysis suggests steady growth in demand for such specialized intermediates, particularly in research-intensive sectors requiring high-purity chemical building blocks.